Cas no 773873-35-1 (Benzenemethanol,4-(1-oxopropoxy)-)

• Product Name: Benzenemethanol,4-(1-oxopropoxy)-
• CAS No: 773873-35-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 552277
• PubChem ID: 21432156
• Update Time: 2025-04-19

Benzenemethanol,4-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(1-oxopropoxy)-
• Benzenemethanol, 4-(1-oxopropoxy)- (9CI)
• [4-(hydroxymethyl)phenyl] propanoate
• 4-propionyloxybenzyl alcohol
• SCHEMBL170186
• DTXSID10613746
• AKOS006294233
• VXDNHROQIGVQIR-UHFFFAOYSA-N
• 773873-35-1
• 4-(Hydroxymethyl)phenyl propanoate

• Inchi： 1S/C10H12O3/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6,11H,2,7H2,1H3
• InChI Key： VXDNHROQIGVQIR-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53